Cas no 2171285-95-1 ((1r,4r)-4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclohexane-1-carboxylic acid)

• Product Name: (1r,4r)-4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclohexane-1-carboxylic acid
• CAS No: 2171285-95-1
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6223368
• PubChem ID: 165449130
• Update Time: 2025-07-16

(1r,4r)-4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1r,4r)-4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclohexane-1-carboxylic acid
• EN300-1538553
• EN300-1570922
• 2172083-86-0
• 4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]cyclohexane-1-carboxylic acid
• (1r,4r)-4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]cyclohexane-1-carboxylic acid
• 2171285-95-1
• EN300-1544070
• (1s,4s)-4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]cyclohexane-1-carboxylic acid
• 2171168-65-1

• Inchi： 1S/C28H32N2O5/c31-25(32)18-11-13-19(14-12-18)29-26(33)28(15-5-6-16-28)30-27(34)35-17-24-22-9-3-1-7-20(22)21-8-2-4-10-23(21)24/h1-4,7-10,18-19,24H,5-6,11-17H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： CNFVZJUSTOMVLX-UHFFFAOYSA-N
• SMILES： O=C(C1(CCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCC(C(=O)O)CC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on (1r,4r)-4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclohexane-1-carboxylic acid

Overview of (1R,4R)-4-1-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclohexane-1-carboxylic Acid (CAS No. 2171285-95-1)

(1R,4R)-4-1-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclohexane-1-carboxylic acid (CAS No. 2171285-95-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of cyclohexane and cyclopentane, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group is widely used in peptide synthesis due to its ease of removal and stability under various reaction conditions.

The structure of this compound is characterized by a central cyclohexane ring connected to a cyclopentane ring through an amide bond. The cyclopentane ring carries an amino group protected by the Fmoc moiety, which is crucial for controlling the reactivity and selectivity during synthesis. The carboxylic acid group on the cyclohexane ring adds to the compound's versatility in forming esters, amides, and other functional derivatives.

Recent research has highlighted the potential applications of this compound in various therapeutic areas. For instance, studies have shown that compounds with similar structures can exhibit potent anti-inflammatory and anti-cancer properties. The Fmoc protection allows for precise control over the amino group, enabling the synthesis of complex peptides and peptidomimetics that can target specific biological pathways.

In the context of drug discovery, (1R,4R)-4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclohexane-1-carboxylic acid has been explored as a building block for developing novel drugs. Its unique structure and functional groups make it an attractive candidate for conjugation with other bioactive molecules, enhancing their pharmacological properties. For example, conjugation with targeting ligands can improve the delivery and efficacy of therapeutic agents in treating diseases such as cancer and neurodegenerative disorders.

The synthesis of this compound typically involves multi-step procedures, including the formation of the cyclohexane-cyclopentane scaffold, introduction of the Fmoc protecting group, and final functionalization steps. Advanced techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline the process and improve yield and purity. These synthetic methods are crucial for producing high-quality material for further biological evaluation.

From a biological perspective, this compound has been tested in various in vitro and in vivo models to assess its activity and safety. Preliminary studies have shown promising results in terms of its ability to modulate specific protein-protein interactions and inhibit key enzymes involved in disease pathways. For instance, it has demonstrated activity against kinases and proteases, which are important targets in cancer therapy.

The pharmacokinetic properties of (1R,4R)-4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclohexane-1-carboxylic acid are also being investigated to optimize its use as a therapeutic agent. Parameters such as solubility, stability, and bioavailability are critical for ensuring that the compound can effectively reach its target site within the body. Preclinical studies have provided valuable insights into these aspects, guiding further development efforts.

In conclusion, (1R,4R)-4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclohexane-1-carboxylic acid (CAS No. 2171285-95-1) represents a promising molecule with potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and functional groups offer opportunities for developing novel therapeutics targeting a wide range of diseases. Ongoing research continues to explore its full potential, making it an exciting area of study for scientists and researchers alike.